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Compound of Interest

Compound Name: 6-Nitrobenzo[D]isoxazole

Cat. No.: B3028926

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Prudence

This document provides a comprehensive overview of the potential health and safety
considerations for 6-Nitrobenzo[d]isoxazole. It is crucial to understand that detailed
toxicological and safety data for this specific compound are not readily available in public
databases. Therefore, this guide has been constructed by extrapolating information from
structurally similar compounds, namely other nitro-substituted benzisoxazoles and related
heterocyclic compounds. The information herein should be treated as a precautionary guide,
and a thorough risk assessment should be conducted before any handling or use of 6-
Nitrobenzo[d]isoxazole.

Section 1: Chemical and Physical Identity

6-Nitrobenzo[d]isoxazole is a nitro-substituted heterocyclic compound. Its core structure, the
benzisoxazole ring, is a key moiety in various biologically active molecules. The presence of
the nitro group significantly influences its chemical reactivity and potential toxicological profile.
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Property Value Source

Molecular Formula C7HaN20s3 PubChem[1]
Molecular Weight 164.12 g/mol PubChem[1]
CAS Number 39835-08-0 PubChem[1]

6-Nitro-1,2-benzisoxazole, 6-
Synonyms ) PubChem[1]
nitro-1,2-benzoxazole

Section 2: Hazard Identification and GHS
Classification (Inferred)

While a specific Globally Harmonized System (GHS) classification for 6-
Nitrobenzo[d]isoxazole is not established, by examining related compounds, we can infer a
potential hazard profile. For instance, analogous compounds like 3-Chloro-5-
nitrobenzo[d]isoxazole and other nitroaromatic compounds often exhibit the following hazards.

[2]
Potential GHS Pictograms:
Inferred Signal Word:Warning[2]

Inferred Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Inferred Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]
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e P264: Wash skin thoroughly after handling.[5]
e P270: Do not eat, drink or smoke when using this product.[5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][4]

Section 3: Toxicological Profile (Inferred)

The toxicological properties of 6-Nitrobenzo[d]isoxazole have not been fully investigated.
However, the isoxazole moiety and the nitroaromatic group are both associated with potential
biological activity and toxicity.[7][8][9][10][11]

o Acute Toxicity: Based on related compounds, it is prudent to assume that 6-
Nitrobenzo[d]isoxazole may be harmful if swallowed.[3]

» Skin and Eye Irritation: Similar compounds are known to cause skin and serious eye
irritation.[3][4]

» Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or fumes.[3][4]

o Carcinogenicity: No data is available to classify the carcinogenicity of this compound. IARC
has not classified 6-Nitrobenzo[d]isoxazole.[4]

Section 4: Safe Handling and Storage

Given the inferred hazards, stringent safety protocols should be implemented when handling 6-
Nitrobenzo[d]isoxazole.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense.

Caption: Recommended PPE for handling 6-Nitrobenzo[d]isoxazole.

Engineering Controls

» Ventilation: Always handle 6-Nitrobenzo[d]isoxazole in a well-ventilated area, preferably
within a certified chemical fume hood.[12]

o Eye Wash and Safety Shower: Ensure that an emergency eye wash station and safety
shower are readily accessible in the immediate work area.[13]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][13]
Keep away from heat, sparks, and open flames.[12]

» Incompatible Materials: Avoid contact with strong oxidizing agents.[4][12]

Section 5: Emergency Procedures

A clear and practiced emergency plan is critical.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Source

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[3]4]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician.

[3]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[3]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[14]

e Hazardous Combustion Products: Combustion may produce carbon oxides and nitrogen

oxides (NOx).[4]

e Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.[12]

Accidental Release Measures

The following workflow should be initiated in the event of a spill.

Caption: Step-by-step workflow for responding to a spill.

Section 6: Disposal Considerations
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Dispose of 6-Nitrobenzo[d]isoxazole and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. It is recommended to use a
licensed professional waste disposal service.[4] Do not allow the product to enter drains.[4]

Section 7: Conclusion

The responsible and safe handling of 6-Nitrobenzo[d]isoxazole is paramount for the
protection of researchers and the environment. While direct safety data is limited, a
conservative approach based on the known hazards of similar chemical entities provides a
framework for minimizing risk. Adherence to the principles of good laboratory practice, including
the consistent use of appropriate personal protective equipment and engineering controls, is
essential. As new information becomes available, this guide should be updated to reflect the
most current understanding of the health and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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